Cas no 105284-13-7 (1-Naphthalenecarboxylicacid, 6,7-dihydroxy-)
105284-13-7 structure
Product Name:1-Naphthalenecarboxylicacid, 6,7-dihydroxy-
CAS No:105284-13-7
MF:C11H8O4
MW:204.178823471069
CID:126664
PubChem ID:45092957
Update Time:2025-04-18
1-Naphthalenecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylicacid, 6,7-dihydroxy-
- 1-Naphthalenecarboxylic acid, 6,7-dihydroxy- (9CI)
- 6,7-dihydroxynaphthalene-1-carboxylic acid
- DTXSID70667129
- SCHEMBL3390582
- 6,7-dihydroxy-1-naphthoic acid
- 105284-13-7
-
- Inchi: 1S/C11H8O4/c12-9-4-6-2-1-3-7(11(14)15)8(6)5-10(9)13/h1-5,12-13H,(H,14,15)
- InChI Key: PCENVZFAURUMQP-UHFFFAOYSA-N
- SMILES: OC1C(=CC2=CC=CC(C(=O)O)=C2C=1)O
Computed Properties
- Exact Mass: 204.04224
- Monoisotopic Mass: 204.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 77.8A^2
Experimental Properties
- PSA: 77.76
- LogP: 1.94920
1-Naphthalenecarboxylicacid, 6,7-dihydroxy- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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